Cas no 1261909-70-9 (95%)

• Product Name: 95%
• CAS No: 1261909-70-9
• MF: C₁₈H₂₁NO₅S
• MW: 363.428044080734
• MDL: MFCD18323215
• CID: 5158335
• Update Time: 2023-08-24

95% Chemical and Physical Properties

Names and Identifiers

• 4-(4-t-Butylsulfamoylphenyl)-3-methoxybenzoic acid
• 95%

• MDL： MFCD18323215
• Inchi： 1S/C18H21NO5S/c1-18(2,3)19-25(22,23)14-8-5-12(6-9-14)15-10-7-13(17(20)21)11-16(15)24-4/h5-11,19H,1-4H3,(H,20,21)
• InChI Key： HYMBSCQQVVJMBP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C(=O)O)=CC=2OC)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 555
• XLogP3: 3
• Topological Polar Surface Area: 101